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Chemical Profile and Classification

Asperulosidic acid is a monoterpene-derived compound classified as an iridoid glycoside [1] [2]. Here are

its core chemical characteristics:

Property Description

IUPAC Name (1S,4aS,5S,7aS)-5-hydroxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-
6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic

acid [3]

Molecular
Formula

C₁₈H₂₂O₁₁ [1]

Molecular
Weight

390.34 g/mol [3]

CAS Number 25368-11-0 [4]

Chemical
Class

Iridoid glycoside (cyclopentane-pyran monoterpene) [2]
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Property Description

Solubility Highly soluble in water [1]

Glycosidic
Bond

O-glycosidic bond with glucose at the C-1 hydroxyl group [1] [2]

Biological Activities and Mechanisms of Action

Asperulosidic acid exhibits multiple pharmacological activities, with the most well-documented being its

anti-inflammatory effect. The primary molecular mechanisms involve the suppression of the NF-κB and

MAPK signaling pathways [5] [1].
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Diagram of the anti-inflammatory mechanism of asperulosidic acid via NF-κB and MAPK pathways. [5]

Quantitative data from studies using LPS-induced RAW 264.7 macrophage cells demonstrates its potent

anti-inflammatory effects [5]:
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Measured Parameter
Effect of Asperulosidic
Acid

Key Details

Nitric Oxide (NO) Significant decrease Concentration-dependent inhibition [5]

Prostaglandin E2
(PGE2)

Significant decrease Inhibited at 80 and 160 μg/mL [5]

TNF-α & IL-6 Significant decrease Reduced at protein and mRNA levels [5]

iNOS & COX-2 Downregulation Reduced protein and mRNA expression [5]

IκB-α phosphorylation Inhibition Prevents NF-κB activation [5]

ERK & JNK
phosphorylation

Inhibition Suppresses MAPK signaling; p38 effect was

not significant [5]

Beyond inflammation, research also indicates potential therapeutic applications for neuroprotection and as

an anti-obesity agent [6] [1].

Experimental Protocols and Analytical Methods

For researchers looking to isolate, quantify, or study asperulosidic acid, here are established experimental

protocols and analytical methodologies.

In Vitro Anti-Inflammatory Assay Protocol

This is a standard protocol for evaluating anti-inflammatory activity using macrophage cells [5].

1. Cell Line: RAW 264.7 murine macrophage cells.

2. Cell Culture: Grow in appropriate medium (e.g., DMEM) with 10% FBS.
3. Inflammation Induction: Stimulate cells with Lipopolysaccharide (LPS) at 50 ng/mL.

4. Compound Treatment: Co-treat cells with asperulosidic acid at various concentrations (e.g., 40,
80, 160 μg/mL). Include a control group without treatment.

5. Viability Check: Use the MTT assay to ensure treatments are non-cytotoxic at these
concentrations.
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6. Measure Outcomes:

NO Production: Quantify using the Griess reaction.
PGE2, TNF-α, IL-6: Measure using ELISA kits.

mRNA Expression: Analyze iNOS, COX-2, TNF-α, IL-6 via RT-qPCR.
Protein Expression & Phosphorylation: Assess via Western Blot for iNOS, COX-2, and

phosphorylated IκB-α, ERK, JNK, p38.

HPLC Analytical Method for Quantification

A validated HPLC-PDA method can simultaneously quantify asperulosidic acid in plant extracts [4].

Instrument: HPLC system with Photodiode Array (PDA) detector.
Column: Reverse-phase C18 column (e.g., Shiseido Capcell Pak C18 UG120, 4.6 mm x 250 mm, 5

μm).
Mobile Phase:

Solvent A: 0.1% formic acid in water (v/v)
Solvent B: Acetonitrile

Gradient Elution:
0 - 5 min: 100% A

5 - 30 min: 100% A to 65% A (linear gradient)
30 - 35 min: 60% A to 100% A (linear gradient, re-equilibration)

Flow Rate: 1.0 mL/min
Column Temperature: 30°C

Injection Volume: 10 μL
Detection Wavelength: 230-240 nm (optimal for iridoids with α,β-unsaturated ester structures) [4]

Sample Preparation: Extract plant material (e.g., Morinda citrifolia) with water or 70% methanol
using sonication, then filter (0.22 μm) before injection [4].

Natural Sources and Comparison with Asperuloside

Asperulosidic acid is found alongside its analog, asperuloside, in several medicinal plants from the

Rubiaceae family [5] [1] [7]. The key differences between them are summarized below:
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Aspect Asperulosidic Acid Asperuloside

Core Structure Iridoid glycoside with a carboxylic acid
group (-COOH) at C-4 [4].

Iridoid glycoside with a methyl ester
group (-COOCH₃) at C-4 [2].

Molecular
Formula

C₁₈H₂₂O₁₁ [1] C₁₈H₂₂O₁₁ [1]

Anti-inflammatory
Effect

Strong; inhibits NF-κB, ERK, and JNK,
but not p38 [5].

Strong; inhibits NF-κB, ERK, JNK, and
p38 [5].

Natural Sources Hedyotis diffusa, Morinda citrifolia
(Noni), Gardenia jasminoides [5] [4] [8].

Hedyotis diffusa, Morinda citrifolia
(Noni), Eucommia ulmoides [5] [1] [4].

Knowledge Gaps and Future Research Directions

While the current data is promising, several areas require further investigation to fully realize the therapeutic

potential of asperulosidic acid:

Detailed Pharmacokinetics: More comprehensive ADME (Absorption, Distribution, Metabolism,

Excretion) studies are needed [2].
In Vivo Efficacy & Safety: Robust data from animal models and eventual clinical trials are necessary

[1].
Synergistic Effects: Its interaction with other compounds in natural extracts warrants further study

[8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [asperulosidic acid iridoid glycoside chemical class]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b519562#asperulosidic-acid-

iridoid-glycoside-chemical-class]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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